Cas no 3717-16-6 (Benzaldehyde,4-methyl-, oxime, [C(Z)]-)

• Product Name: Benzaldehyde,4-methyl-, oxime, [C(Z)]-
• CAS No: 3717-16-6
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 320102
• PubChem ID: 5370590
• Update Time: 2025-04-19

Benzaldehyde,4-methyl-, oxime, [C(Z)]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-methyl-, oxime, [C(Z)]-
• DU8KEY88LC
• anti-p-Tolualdoxime
• p-Methyl-anti-benzaloxime
• DTXSID80879433
• 4-Methylbenzaldehyde oxime, cis
• Benzaldehyde, 4-methyl-, oxime, [C(Z)]-
• Benzaldehyde, 4-methyl-, oxime, (Z)-
• 4-METHYLBENZALDEHYDEOXIME
• SRNDYVBEUZSFEZ-TWGQIWQCSA-N
• 4-Methylbenzaldehyde oxime, (Z)-
• 3717-16-6
• p-Methylbenzaldoxime
• SCHEMBL2161965
• AC8737
• (E)-4-Methylbenzaldehyde oxime
• 4-METHYLBENZALDEHYDE OXIME (E)
• p-Tolualdehyde, oxime, (Z)-
• (NZ)-N-[(4-methylphenyl)methylidene]hydroxylamine

• Inchi： 1S/C8H9NO/c1-7-2-4-8(5-3-7)6-9-10/h2-6,10H,1H3/b9-6-
• InChI Key： SRNDYVBEUZSFEZ-TWGQIWQCSA-N
• SMILES： O/N=C\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.6Ų